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Note to the Reader: As of the current date, publicly available data on the co-administration of
JZP-430 with other compounds is limited. JZP-430 is identified as a potent and selective
inhibitor of a/B-hydrolase domain 6 (ABHDG6)[1]. However, detailed clinical trial data, drug-drug
interaction studies, and specific protocols for co-administration are not available in the public
domain. The following information is based on general pharmacological principles and the
known characteristics of JZP-430. This document will be updated as more information
becomes available.

Introduction

JZP-430 is an investigational compound that acts as a potent, highly selective, and irreversible
inhibitor of a/pB-hydrolase domain 6 (ABHDG6) with an IC50 of 44 nM. It demonstrates
approximately 230-fold selectivity over fatty acid amide hydrolase (FAAH) and lysosomal acid
lipase (LAL)[1]. ABHDG6 is an enzyme involved in the hydrolysis of endocannabinoids and other
lipid signaling molecules, suggesting that JZP-430 may have therapeutic potential in various
neurological and metabolic disorders.
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Given its mechanism of action, the co-administration of JZP-430 with other therapeutic agents
warrants careful consideration to avoid potential drug-drug interactions (DDIs). DDIs can be
categorized into pharmacokinetic and pharmacodynamic interactions, which may alter the
efficacy and/or safety profile of the co-administered drugs[2][3][4].

Potential Signaling Pathways

The primary signaling pathway affected by JZP-430 is the endocannabinoid system. By
inhibiting ABHDG6, JZP-430 is expected to increase the levels of the endocannabinoid 2-
arachidonoylglycerol (2-AG), which in turn modulates the activity of cannabinoid receptors CB1
and CB2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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